Cas no 996-35-0 (N,N-dimethylisopropylamine)

• Product Name: N,N-dimethylisopropylamine
• CAS No: 996-35-0
• MF: C₅H₁₃N
• MW: 87.1634213924408
• MDL: MFCD00015014
• CID: 40463
• PubChem ID: 87568048
• Update Time: 2025-10-30

N,N-dimethylisopropylamine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethylisopropylamine
• N,N-dimethylpropan-2-amine
• DMIPA
• N-Isopropyldimethylamine
• Dimethylisopropylamine
• NCGC00090995-01
• MFCD00015014
• dimethyl-isopropyl-amine
• NS00002216
• N pound notN-Dimethylisopropylamine
• dimethyl-iso-propylamine
• NCGC00258346-01
• N,N-Dimethylisopropylamine, >=99%
• WA4TE070J7
• CHEMBL1524256
• DTXSID2033447
• D95726
• AMY13340
• 996-35-0
• UNII-WA4TE070J7
• CAS-996-35-0
• EINECS 213-635-5
• Tox21_200792
• EC 213-635-5
• Catalyst 704; Isopropyldimethylamine
• N,N-Dimethyllisopropylamine
• (CH3)2(i-C3H7)N
• Ethylamine, N,N,1-trimethyl-
• Q23993292
• InChI=1/C5H13N/c1-5(2)6(3)4/h5H,1-4H
• DTXCID0013447
• N,N-Dimethyl-2-propanamine #
• FT-0629497
• Isopropyldimethylamine
• 2-Dimethylaminopropane
• AKOS024438202
• NCGC00090995-02
• D1563
• 2-Propanamine, N,N-dimethyl-
• propane, 2-dimethylamino-
• DB-361242

• MDL： MFCD00015014
• Inchi： 1S/C5H13N/c1-5(2)6(3)4/h5H,1-4H3
• InChI Key： VMOWKUTXPNPTEN-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C)C

Computed Properties

• Exact Mass: 87.10480
• Monoisotopic Mass: 87.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Color/Form: Colorless transparent liquid with special smell.
• Density: 0.715 g/mL at 25 °C(lit.)
• Melting Point: -115.88°C (estimate)
• Boiling Point: 68°C(lit.)
• Flash Point: Fahrenheit: -16.6 ° f
  Celsius: -27 ° c
  
• Refractive Index: n20/D 1.3905(lit.)
• PH: 11.5 (100g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong oxidizing agents.
• PSA: 3.24000
• LogP: 0.95640
• Solubility: Not determined

N,N-dimethylisopropylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20/22-34-51/53
• Safety Instruction： S16; S26; S29; S36/37/39; S45; S61
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Explosive Limit：1.0-8.1%(V)
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R34; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-dimethylisopropylamine

Professional Introduction to N,N-dimethylisopropylamine (CAS No. 996-35-0)

N,N-dimethylisopropylamine, a compound with the chemical formula (CH₃)₂CHCH₂N(CH₃)₂, is a tertiary amine derivative that has garnered significant attention in the field of pharmaceuticals and chemical research. This compound, identified by its CAS number 996-35-0, is widely recognized for its versatile applications in synthesizing various bioactive molecules. The unique structural configuration of N,N-dimethylisopropylamine, characterized by its isopropyl and methyl substituents, contributes to its remarkable reactivity and utility in organic synthesis.

The compound’s significance extends beyond mere chemical curiosity; it plays a pivotal role in the development of novel pharmaceutical agents. Recent studies have highlighted its potential in facilitating the synthesis of complex drug molecules, particularly those requiring precise steric and electronic environments. The tertiary amine functionality of N,N-dimethylisopropylamine allows for effective participation in nucleophilic substitution reactions, making it an invaluable intermediate in constructing pharmacophores.

In the realm of medicinal chemistry, N,N-dimethylisopropylamine has been explored as a key building block for designing molecules with enhanced pharmacological properties. Its ability to stabilize reactive intermediates and influence the conformational flexibility of drug candidates has been leveraged in the development of treatments for various therapeutic areas. Notably, researchers have utilized this compound to synthesize analogs with improved solubility, bioavailability, and target specificity.

One of the most compelling aspects of N,N-dimethylisopropylamine is its role in enhancing reaction efficiency and yield in synthetic pathways. The compound’s steric bulk and electron-rich nature facilitate optimal interactions with other reactants, leading to cleaner reactions with fewer byproducts. This characteristic has made it a preferred choice for industrial-scale synthesis, where reproducibility and cost-effectiveness are paramount.

The application of N,N-dimethylisopropylamine extends to agrochemicals as well, where it serves as a precursor in the synthesis of pesticides and herbicides. Its structural features contribute to the development of compounds that exhibit high efficacy while maintaining environmental safety. This dual utility underscores the compound’s broad appeal across multiple industries.

Recent advancements in computational chemistry have further illuminated the potential of N,N-dimethylisopropylamine in drug discovery. Molecular modeling studies have demonstrated its ability to modulate enzyme activity and receptor binding affinities, providing insights into its mechanistic role in biological systems. These findings have opened new avenues for designing targeted therapies with minimal side effects.

The safety profile of N,N-dimethylisopropylamine is another critical consideration. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling protocols must be followed to ensure worker safety. Its stability under various conditions makes it suitable for long-term storage and transportation, provided that appropriate containment measures are implemented.

In conclusion, N,N-dimethylisopropylamine (CAS No. 996-35-0) represents a cornerstone compound in modern chemical synthesis. Its multifaceted applications in pharmaceuticals, agrochemicals, and industrial processes underscore its importance as a versatile intermediate. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow further, solidifying its role as an indispensable tool in synthetic chemistry.